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Compound of Interest

Compound Name: CDK2-IN-15

Cat. No.: B15589271 Get Quote

Disclaimer: Specific experimental data for a compound designated "CDK2-IN-15" is not publicly

available. The following protocols, storage conditions, and solubility data are based on

published information for structurally related and functionally similar CDK2 inhibitors.

Researchers should use this information as a guideline and perform small-scale solubility and

stability tests to optimize conditions for their specific compound.

Introduction
Cyclin-dependent kinase 2 (CDK2) is a key regulator of cell cycle progression, primarily active

at the G1/S phase transition. Its activity is dependent on binding to regulatory subunits, Cyclin

E and Cyclin A. Dysregulation of the CDK2 signaling pathway is a hallmark of various cancers,

making it an attractive target for therapeutic intervention. This document provides detailed

protocols for the preparation and storage of CDK2 inhibitor solutions for preclinical research,

ensuring compound integrity and experimental reproducibility.

Quantitative Data Summary
The following tables summarize typical solubility and storage conditions for small molecule

CDK2 inhibitors. These values should be considered as a starting point for the handling of

CDK2-IN-15.

Table 1: Solubility of Representative CDK2 Inhibitors
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Compound Name Solvent
Maximum
Solubility (Approx.)

Notes

CDK2-IN-4 DMSO
19.83 mg/mL (44.81

mM)[1]

Sonication is

recommended.[1]

CDK-IN-2 DMSO
96 mg/mL (263.87

mM)[2]

Sonication is

recommended.[2]

General In Vivo

Formulation

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

2.0 - 5.0 mg/mL[1][2]

[3]

Requires sequential

addition of solvents

and sonication for

clear solution.[2]

Table 2: Recommended Storage Conditions

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C 3 years
Store in a dry, dark

place.

4°C 2 years
For shorter-term

storage.

In Solvent (e.g.,

DMSO)
-80°C

6 months - 2 years[3]

[4]

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

-20°C 1 month - 1 year[3][4]
Suitable for working

stock solutions.

Experimental Protocols
3.1. Preparation of Stock Solutions for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution, typically in

Dimethyl Sulfoxide (DMSO), for use in cell-based assays.
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Materials:

CDK2-IN-15 (solid powder)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer and sonicator

Procedure:

Weighing the Compound: On a calibrated analytical balance, carefully weigh the desired

amount of CDK2-IN-15 powder. Perform this in a fume hood or a ventilated enclosure.

Solvent Addition: Add the calculated volume of high-purity DMSO to the vial to achieve the

desired stock concentration (e.g., 10 mM or 20 mM).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the vial in an ultrasonic water bath for 5-10

minutes.[1][2] Intermittent vortexing can aid dissolution.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This is critical to prevent degradation from repeated freeze-thaw cycles.[3]

Clearly label each aliquot with the compound name, concentration, date, and solvent.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 1 month).[3]
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3.2. Preparation of Working Solutions for In Vitro Assays

Procedure:

Thaw a single aliquot of the high-concentration stock solution at room temperature.

Dilute the stock solution serially using the appropriate cell culture medium or assay buffer to

achieve the final desired concentrations for your experiment.

Important: The final concentration of DMSO in the assay should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium/buffer

with the same final DMSO concentration) in your experimental design.

3.3. Preparation of Formulation for In Vivo Use

This protocol describes the preparation of a vehicle formulation suitable for administration in

animal models (e.g., via intraperitoneal injection).

Materials:

CDK2-IN-15 stock solution in DMSO

Polyethylene glycol 300 (PEG300)

Tween® 80

Sterile Saline (0.9% NaCl)

Sterile tubes and syringes

Procedure (Example for a 1 mg/mL final concentration):

Start with a high-concentration stock in DMSO (e.g., 10 mg/mL).

In a sterile tube, combine the solvents in the following order, ensuring the solution is clear

after each step. This sequential addition is crucial for preventing precipitation.[2]
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Add 10% of the final volume as the DMSO stock solution (e.g., 100 µL for a 1 mL final

volume).

Add 40% of the final volume as PEG300 (e.g., 400 µL). Mix thoroughly by vortexing.

Add 5% of the final volume as Tween 80 (e.g., 50 µL). Mix thoroughly.

Add 45% of the final volume as sterile saline (e.g., 450 µL). Mix until a clear, homogenous

solution is formed.

If necessary, gently warm the solution or sonicate to aid dissolution.

The final formulation should be prepared fresh on the day of use. Do not store the final in

vivo formulation for extended periods.

Visualizations
4.1. Signaling Pathway
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Caption: Simplified CDK2 signaling pathway in cell cycle progression.
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4.2. Experimental Workflow

Stock Solution Preparation

In Vitro Assay In Vivo Formulation

1. Weigh solid
CDK2-IN-15 powder

2. Dissolve in 100% DMSO

3. Vortex / Sonicate
until clear

4. Aliquot for storage

5. Store at -80°C

6a. Thaw one aliquot 6b. Prepare fresh vehicle
(DMSO, PEG300, etc.)

7a. Serially dilute in
culture medium/buffer

8a. Add to cells/assay
(DMSO < 0.1%)

7b. Add stock solution
to vehicle

8b. Administer to
animal model
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Caption: General workflow for CDK2 inhibitor solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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